Cas no 507477-06-7 (1,2,4-Benzotriazine, 3-(2-methoxyethyl)-, 1-oxide)

• Product name: 1,2,4-Benzotriazine, 3-(2-methoxyethyl)-, 1-oxide
• CAS No: 507477-06-7
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 4010794

1,2,4-Benzotriazine, 3-(2-methoxyethyl)-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzotriazine, 3-(2-methoxyethyl)-, 1-oxide

• Inchi： 1S/C10H11N3O2/c1-15-7-6-10-11-8-4-2-3-5-9(8)13(14)12-10/h2-5H,6-7H2,1H3
• InChI Key： HWTWJDDEBWPASA-UHFFFAOYSA-N
• SMILES： [N+]1([O-])C2=CC=CC=C2N=C(CCOC)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines

Additional information on 1,2,4-Benzotriazine, 3-(2-methoxyethyl)-, 1-oxide

1,2,4-Benzotriazine, 3-(2-methoxyethyl)-, 1-oxide (CAS No. 507477-06-7)

1,2,4-Benzotriazine, a heterocyclic aromatic compound with a benzene ring fused to a triazine ring system, has been a subject of extensive research due to its unique chemical properties and potential applications in various fields. The compound 1,2,4-Benzotriazine, specifically its derivative 3-(2-methoxyethyl)-, and the oxidized form (1-oxide) have garnered attention for their role in advanced materials science and pharmaceutical research.

The CAS registry number 507477-06-7 corresponds to this specific compound, which is characterized by its benzotriazine core with a methoxyethyl substituent at the 3-position and an oxygen atom at the nitrogen position (N1), forming an oxo group. This structural modification imparts unique electronic properties to the molecule, making it suitable for applications in optoelectronics and as a precursor for advanced materials.

Recent studies have highlighted the potential of benzotriazine derivatives in the development of high-performance polymers and organic semiconductors. For instance, researchers have explored the use of benzotriazines as building blocks for polymeric materials with tailored electronic properties. The presence of electron-donating groups like the methoxyethyl substituent in this compound enhances its ability to act as an electron donor in donor-acceptor systems, which is crucial for applications in organic electronics.

In the pharmaceutical industry, benzotriazines have been investigated for their potential as drug candidates or intermediates in drug synthesis. The oxidized form of benzotriazines has shown promise in acting as a scaffold for bioactive molecules due to its ability to form hydrogen bonds and participate in π-π interactions with biological targets.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzotriazine core followed by substitution reactions to introduce the methoxyethyl group and subsequent oxidation to form the oxo group at N1. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

In terms of physical properties, this compound exhibits good thermal stability and moderate solubility in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis absorption spectrum reveals strong absorption bands in the visible region due to conjugation within the aromatic system and charge transfer transitions involving the electron-donating methoxyethyl group.

The application of this compound extends beyond traditional chemical synthesis into niche areas such as fluorescence sensing and nonlinear optics. Researchers have demonstrated that certain benzotriazine derivatives can serve as fluorescent sensors for metal ions or anions due to their ability to undergo structural changes upon coordination with analytes.

In conclusion, 1,2,4-Benzotriazine, specifically its derivative with CAS No. 507477-06-7, represents a versatile platform for exploring novel materials and pharmaceutical agents. Ongoing research continues to uncover new applications for this compound across diverse scientific disciplines.